Cas no 2090728-79-1 ((3,3-dimethyltetrahydropyran-4-yl)methanol)

• Product Name: (3,3-dimethyltetrahydropyran-4-yl)methanol
• CAS No: 2090728-79-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 5276857
• Update Time: 2026-03-09

(3,3-dimethyltetrahydropyran-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyltetrahydro-2H-pyran-4-yl)methanol
• (3,3-dimethyltetrahydropyran-4-yl)methanol

• Inchi： 1S/C8H16O2/c1-8(2)6-10-4-3-7(8)5-9/h7,9H,3-6H2,1-2H3
• InChI Key： LSFDSZDFBLZOSF-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1(C)C)O

Additional information on (3,3-dimethyltetrahydropyran-4-yl)methanol

Introduction to (3,3-dimethyltetrahydropyran-4-yl)methanol and Its Significance in Modern Chemical Research

(3,3-dimethyltetrahydropyran-4-yl)methanol, with the CAS number 2090728-79-1, is a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique tetrahydropyran ring system and methanol side chain, exhibits a range of properties that make it a valuable intermediate in the synthesis of complex organic molecules. The structural features of this compound not only contribute to its reactivity but also open up possibilities for its application in various biochemical pathways and drug development processes.

The tetrahydropyran ring, a saturated seven-membered heterocycle containing oxygen, is a common structural motif in many natural products and pharmaceuticals. Its stability and flexibility make it an ideal scaffold for further functionalization. In particular, the presence of two methyl groups at the 3-position of the tetrahydropyran ring enhances its electronic properties, influencing its interactions with other molecules. This modification can lead to altered solubility profiles and reactivity patterns, which are crucial factors in drug design and synthesis.

The methanol side chain at the 4-position of the tetrahydropyran ring introduces a polar hydroxyl group, which can participate in hydrogen bonding interactions. This feature is particularly important in pharmaceutical applications, where hydrogen bonding plays a critical role in the binding affinity of drug molecules to their targets. The combination of these structural elements makes (3,3-dimethyltetrahydropyran-4-yl)methanol a versatile building block for the construction of more complex pharmacophores.

Recent research has highlighted the potential of (3,3-dimethyltetrahydropyran-4-yl)methanol as a key intermediate in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the preparation of modified nucleosides, which are known for their antiviral and anticancer properties. The tetrahydropyran ring can be further functionalized to introduce additional substituents that enhance binding interactions with biological targets. This has led to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its role in drug synthesis, (3,3-dimethyltetrahydropyran-4-yl)methanol has been explored in materials science applications. Its unique structural properties make it a promising candidate for the development of chiral ligands and catalysts. These materials are essential in asymmetric synthesis, where enantioselective transformations are required to produce optically active compounds. The ability to fine-tune the electronic and steric properties of (3,3-dimethyltetrahydropyran-4-yl)methanol allows researchers to design catalysts with specific selectivity profiles.

The synthesis of (3,3-dimethyltetrahydropyran-4-yl)methanol involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the reduction of a corresponding ketone using strong reducing agents such as lithium aluminum hydride or sodium borohydride. Alternatively, it can be obtained through cyclization reactions involving appropriate precursors. These synthetic routes have been optimized to ensure high yields and purity, making it readily available for further applications.

The chemical behavior of (3,3-dimethyltetrahydropyran-4-yl)methanol is influenced by its functional groups and electronic environment. The hydroxyl group at the 4-position can undergo various reactions, including esterification, etherification, and oxidation. These transformations allow for the introduction of additional functional moieties that can tailor its properties for specific applications. For example, esterification can enhance its solubility in non-polar solvents, making it more suitable for certain synthetic protocols.

Recent advances in computational chemistry have also contributed to our understanding of (3,3-dimethyltetrahydropyran-4-yl)methanol's reactivity. Molecular modeling studies have provided insights into its interaction with other molecules, helping researchers predict and optimize reaction outcomes. These computational tools are particularly valuable in drug discovery processes, where they can accelerate the identification of lead compounds with high binding affinity.

The role of (3,3-dimethyltetrahydropyran-4-yl)methanol in medicinal chemistry extends beyond its use as an intermediate. It has been incorporated into various lead structures that exhibit promising biological activity. For example, derivatives of this compound have shown inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings underscore its potential as a starting point for developing novel therapeutic agents.

In conclusion, (3,3-dimethyltetrahydropyran-4-yl)methanol (CAS no 2090728-79-1) is a multifaceted compound with significant implications in both chemical research and pharmaceutical development. Its unique structural features enable diverse applications ranging from drug synthesis to materials science. As research continues to uncover new ways to utilize this compound, it is likely to remain a cornerstone in modern chemical innovation.